N-(2-(4-(4-methoxyphenyl)piperazin-1-yl)ethyl)-2-(naphthalen-1-yl)acetamide

• IUPAC Name: N-[2-[4-(4-methoxyphenyl)piperazin-1-yl]ethyl]-2-naphthalen-1-ylacetamide
• InChI: InChI=1S/C25H29N3O2/c1-30-23-11-9-22(10-12-23)28-17-15-27(16-18-28)14-13-26-25(29)19-21-7-4-6-20-5-2-3-8-24(20)21/h2-12H,13-19H2,1H3,(H,26,29)
• InChI Key: BFCHDIAVZBOLDP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2CCN(CC2)CCNC(=O)CC3=CC=CC4=CC=CC=C43
• Molecular Formula: C25H29N3O2
• Molecular Weight: 403.5 g/mol

Description

N-(2-(4-(4-methoxyphenyl)piperazin-1-yl)ethyl)-2-(naphthalen-1-yl)acetamide, commonly known as MNPA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in drug discovery and development. MNPA is a small molecule that belongs to the class of piperazine derivatives, which are known to exhibit pharmacological activities such as analgesic, anxiolytic, and antipsychotic effects.

Scientific Research Applications

Synthesis and Potential Therapeutic Applications

This compound, featuring a combination of a piperazine moiety and a naphthalene unit, has been explored for various therapeutic applications due to its structural complexity and pharmacological potential. Here, we summarize findings from scientific research focusing on its synthesis and potential applications, excluding details related to drug use, dosage, and side effects.

• Memory Enhancement : A study aimed at synthesizing 4-substituted piperazin-1-yl acetamide derivatives and evaluating their memory-enhancing effects in mice. The research found that compounds related to the structure of N-(2-(4-(4-methoxyphenyl)piperazin-1-yl)ethyl)-2-(naphthalen-1-yl)acetamide demonstrated significant effects on memory ability in mice, suggesting potential therapeutic applications in cognitive disorders or memory enhancement (Li Ming-zhu, 2008).

• Antiviral Activity : Research into amino acid derivatives incorporating naphthalene moieties has highlighted the synthesis of compounds with significant inhibitory activity against HIV-1 and HIV-2. These findings indicate the potential of such structures in developing new antiviral agents (Nawar S. Hamad et al., 2010).

• Anti-Parkinson's Activity : The synthesis and evaluation of novel 2-(naphthalen-1-yl)-N-[2-substituted (4-oxothiazolidin-3-yl)]acetamide derivatives for their anti-Parkinson's activity have been reported. Some derivatives showed potent free radical scavenging activity and significant anti-Parkinson's activity in a rat model, highlighting their potential as therapeutic agents for Parkinson's disease (S. Gomathy et al., 2012).

• 5-HT6 Receptor Antagonism : A study on the design, synthesis, and biological evaluation of extended N-arylsulfonylindoles as 5-HT6 receptor antagonists identified compounds with moderate to high binding affinities. These findings suggest applications in treating psychiatric disorders or cognitive enhancement (Gonzalo Vera et al., 2016).